Cas no 865074-69-7 (3-(4-(((2-Cyanoethyl)amino)methyl)piperidin-1-yl)propanenitrile)

3-(4-(((2-Cyanoethyl)amino)methyl)piperidin-1-yl)propanenitrile structure
865074-69-7 structure
Product Name:3-(4-(((2-Cyanoethyl)amino)methyl)piperidin-1-yl)propanenitrile
CAS No:865074-69-7
MF:C12H20N4
MW:220.314002037048
CID:3140072
PubChem ID:26596362
Update Time:2025-04-21

3-(4-(((2-Cyanoethyl)amino)methyl)piperidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(((2-Cyanoethyl)amino)methyl)piperidin-1-yl)propanenitrile
    • 3-[[1-(2-cyanoethyl)piperidin-4-yl]methylamino]propanenitrile
    • 865074-69-7
    • 3-{4-[(2-CYANO-ETHYLAMINO)-METHYL]-PIPERIDIN-1-YL}-PROPIONITRILE
    • 3-(4-[(2-cyano-ethylamino)-methyl]-piperidin-1-yl) propionitrile
    • MDL: MFCD06637828
    • Inchi: 1S/C12H20N4/c13-5-1-7-15-11-12-3-9-16(10-4-12)8-2-6-14/h12,15H,1-4,7-11H2
    • InChI Key: SCMBBBSCSNFMDM-UHFFFAOYSA-N
    • SMILES: N1(CCC#N)CCC(CNCCC#N)CC1

Computed Properties

  • Exact Mass: 220.16879665Da
  • Monoisotopic Mass: 220.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 62.9Ų

3-(4-(((2-Cyanoethyl)amino)methyl)piperidin-1-yl)propanenitrile Pricemore >>

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